Cas no 823227-39-0 (Benzonitrile, 2-[[2-(4-pyridinylethynyl)phenyl]ethynyl]-)

• Product name: Benzonitrile, 2-[[2-(4-pyridinylethynyl)phenyl]ethynyl]-
• CAS No: 823227-39-0
• MF: C₂₂H₁₂N₂
• MW: 304.34408
• CID: 694166
• PubChem ID: 71419222

Benzonitrile, 2-[[2-(4-pyridinylethynyl)phenyl]ethynyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-[[2-(4-pyridinylethynyl)phenyl]ethynyl]-
• 2-[2-[2-(2-pyridin-4-ylethynyl)phenyl]ethynyl]benzonitrile
• 2-({2-[(Pyridin-4-yl)ethynyl]phenyl}ethynyl)benzonitrile
• DTXSID80838489
• 823227-39-0

• Inchi： InChI=1S/C22H12N2/c23-17-22-8-4-3-7-21(22)12-11-20-6-2-1-5-19(20)10-9-18-13-15-24-16-14-18/h1-8,13-16H
• InChI Key： BFPNDCITQBMKHR-UHFFFAOYSA-N
• SMILES： C1=CC=C(C(=C1)C#CC2=CC=NC=C2)C#CC3=CC=CC=C3C#N

Computed Properties

• Exact Mass: 304.100048391g/mol
• Monoisotopic Mass: 304.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.7Ų
• XLogP3: 4.6